4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate

• IUPAC Name: [5-[1-(2-methylpropyl)pyrrolidin-2-yl]thiophen-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H26N2O2S/c1-13(2)12-19-7-3-4-14(19)15-5-6-16(22-15)17(20)18-8-10-21-11-9-18/h5-6,13-14H,3-4,7-12H2,1-2H3
• InChI Key: HTJSOABHXIYFJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCC1C2=CC=C(S2)C(=O)N3CCOCC3
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate, also known as CTM, is a synthetic compound that has been extensively investigated for its potential use in scientific research. CTM is a potent and selective inhibitor of the dopamine transporter (DAT), a protein that plays a critical role in the regulation of dopamine levels in the brain.

Mechanism of Action

4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate works by binding to the DAT protein and preventing the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have a range of effects on neuronal activity and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific experimental conditions. It has been shown to increase the release of dopamine in the striatum, which is a brain region that is involved in the regulation of movement and reward. This compound has also been shown to increase locomotor activity in rodents and to produce changes in the expression of various genes in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate is its high selectivity for DAT, which makes it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. However, this compound has some limitations for lab experiments, including its relatively short half-life and the potential for off-target effects at higher concentrations.

Future Directions

There are several potential future directions for research on 4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate. One area of interest is the development of more potent and selective DAT inhibitors that can be used to study the role of dopamine in various neurological and psychiatric disorders. Another area of interest is the investigation of the potential therapeutic applications of this compound and related compounds in the treatment of addiction, Parkinson's disease, and other conditions. Finally, there is a need for further research on the biochemical and physiological effects of this compound and related compounds, particularly in the context of different experimental conditions and animal models.

Synthesis Methods

4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the synthesis of 5-(1-isobutyl-2-pyrrolidinyl)-2-thiophenecarboxylic acid, which is then reacted with morpholine to produce 4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine. Finally, trifluoroacetic acid is added to the product to produce the trifluoroacetate salt of this compound.

Scientific Research Applications

4-{[5-(1-isobutyl-2-pyrrolidinyl)-2-thienyl]carbonyl}morpholine trifluoroacetate has been extensively investigated for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of DAT, which makes it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. This compound has been used in a wide range of studies, including investigations of drug addiction, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD).